Cas no 728864-96-8 (2'-Methyl-biphenyl-3-ylamine Hydrochloride)

• Product Name: 2'-Methyl-biphenyl-3-ylamine Hydrochloride
• CAS No: 728864-96-8
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• MDL: MFCD04117325
• CID: 856446
• PubChem ID: 2759821
• Update Time: 2025-06-08

2'-Methyl-biphenyl-3-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-[1,1'-biphenyl]-3-amine
• 2'-methylbiphen-3-ylamine hydrochloride
• 2'-METHYL-BIPHENYL-3-YLAMINE HYDROCHLORIDE
• 3-(o-Tolyl)aniline
• EN300-7390271
• 2'-Methyl-[1,1'-biphenyl]-3-aminehydrochloride
• 2'-methyl-biphenyl-3-ylaminehydrochloride
• SCHEMBL21879622
• MFCD04117325
• Z3244655143
• 3-(2-methylphenyl)aniline;hydrochloride
• 2'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride
• BS-29360
• (2'-Methyl-3-biphenylyl)amine hydrochloride
• 3-(2-methylphenyl)aniline Hydrochloride
• 3-(o-Tolyl)aniline hydrochloride
• CS-0211332
• (2'-Methylbiphenyl-3-yl)amine hydrochloride, AldrichCPR
• 728864-96-8
• SB77066
• 3-(o-Tolyl)aniline HCl
• 2'-Methyl-biphenyl-3-ylamine Hydrochloride

• MDL： MFCD04117325
• Inchi： 1S/C13H13N.ClH/c1-10-5-2-3-8-13(10)11-6-4-7-12(14)9-11;/h2-9H,14H2,1H3;1H
• InChI Key： AQCGDYFRDPMZRI-UHFFFAOYSA-N
• SMILES： Cl.NC1=CC=CC(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 219.08100
• Monoisotopic Mass: 219.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 334.1±21.0 °C at 760 mmHg
• Flash Point: 167.7±17.4 °C
• PSA: 26.02000
• LogP: 4.62740
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2'-Methyl-biphenyl-3-ylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2'-Methyl-biphenyl-3-ylamine Hydrochloride

2'-Methyl-biphenyl-3-ylamine Hydrochloride (CAS No. 728864-96-8): A Comprehensive Overview

2'-Methyl-biphenyl-3-ylamine Hydrochloride (CAS No. 728864-96-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(2-Methylbiphenyl-3-ylamino)propane-1-sulfonic acid hydrochloride, is a derivative of biphenyl and has gained attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 2'-Methyl-biphenyl-3-ylamine Hydrochloride consists of a biphenyl core with a methyl group at the 2' position and an amine group at the 3-position, which is protonated to form the hydrochloride salt. This unique structure confers the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its applications in drug discovery and development.

Recent studies have highlighted the potential of 2'-Methyl-biphenyl-3-ylamine Hydrochloride in various therapeutic areas. One notable application is its use as a lead compound in the development of drugs targeting neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The ability to modulate these receptors effectively makes it a promising candidate for further investigation.

In addition to its neurological applications, 2'-Methyl-biphenyl-3-ylamine Hydrochloride has also shown promise in cancer research. Studies have demonstrated its potential as an inhibitor of certain kinases, which are key enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. By inhibiting these kinases, the compound can potentially disrupt the growth and proliferation of cancer cells, making it a valuable tool in the development of targeted cancer therapies.

The synthesis of 2'-Methyl-biphenyl-3-ylamine Hydrochloride involves several well-established chemical reactions, including Suzuki coupling and reductive amination. These methods allow for high yields and purity, which are essential for pharmaceutical applications. The synthetic route has been optimized to ensure scalability and cost-effectiveness, making it feasible for large-scale production.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 2'-Methyl-biphenyl-3-ylamine Hydrochloride. Preclinical data from animal models have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs or systems. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2'-Methyl-biphenyl-3-ylamine Hydrochloride in human subjects. Early results from Phase I trials have been encouraging, with the compound demonstrating good pharmacokinetic properties and tolerability. These trials are expected to provide valuable insights into its potential therapeutic benefits and guide future drug development efforts.

The future outlook for 2'-Methyl-biphenyl-3-ylamine Hydrochloride is promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including neurology, oncology, and other chronic diseases. Collaborations between academic institutions and pharmaceutical companies are driving innovation and accelerating the translation of laboratory findings into clinical practice.

In conclusion, 2'-Methyl-biphenyl-3-ylamine Hydrochloride (CAS No. 728864-96-8) is a multifaceted compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with its promising biological activities, makes it a valuable asset in the pursuit of novel therapeutics. As research progresses, it is likely that this compound will play an increasingly important role in advancing medical treatments for a wide range of conditions.